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Compound of Interest

Compound Name: 5,6-Diphenylpyridazin-3-one

CAS No.: 2166-34-9

Cat. No.: B1222894

Get Quote

Technical Support Center: 5,6-
Diphenylpyridazin-3-one Derivatives
Welcome to the technical support center for the structural modification and potency

enhancement of 5,6-diphenylpyridazin-3-one derivatives. This guide is designed for

researchers, medicinal chemists, and drug development professionals actively engaged in

optimizing this promising class of compounds. Our goal is to provide practical, experience-

driven solutions to common experimental hurdles, moving beyond simple protocols to explain

the underlying scientific principles.

The pyridazinone core is a privileged scaffold in medicinal chemistry, with derivatives showing

a wide array of biological activities, including anti-inflammatory, cardiotonic, antihypertensive,

and anticancer effects.[1][2][3][4] Enhancing the potency of a lead compound requires a

systematic approach to structural modification, guided by a deep understanding of synthesis,

purification, and biological evaluation. This guide is structured to address challenges at each

stage of this workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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